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Compound of Interest

Compound Name: UVARIGRANOL B

Cat. No.: B597468

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uvarigranol B is a naturally occurring polyoxygenated cyclohexene isolated from the roots of
Uvaria grandiflora Roxb., a plant belonging to the Annonaceae family.[1][2] This technical guide
provides a comprehensive overview of the known chemical and physical properties of
Uvarigranol B. While research on this specific compound is emerging, this document
summarizes the available data on its characteristics and hints at its potential biological
activities, primarily in the context of anticancer research. The information is intended to serve
as a foundational resource for researchers and professionals in drug discovery and
development.

Chemical and Physical Properties

Uvarigranol B is characterized by a unique and complex molecular structure that contributes
to its bioactivity. The key chemical and physical properties are summarized in the table below,
compiled from various chemical databases.
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Property Value Source
CAS Number 164204-79-9 [31141[5]
Molecular Formula C23H220s [3114]
Molecular Weight 426.41 g/mol [31[4]
Boiling Point 608.4 °C [3]

CC(=0)OC1C(C=CC(C1(COC(
SMILES =0)C2=CC=CC=C2)0)0)0C(  [3]
=0)C3=CC=CC=C3

Storage Temperature 2°C-8°C [3]

Potential Biological Activity and Mechanism of
Action

Preliminary information suggests that Uvarigranol B is a bioactive compound with potential
applications in oncology. It is believed to exhibit cytotoxic effects, selectively targeting cancer
cells, which makes it a promising candidate for further investigation in the development of
targeted cancer therapies.[3] The primary proposed mechanism of action for Uvarigranol B is
the inhibition of cancer cell proliferation.[3] It is hypothesized that the compound interferes with
specific cellular pathways that are crucial for the growth and survival of cancer cells.[3]

However, at present, detailed studies elucidating the specific signaling pathways affected by
Uvarigranol B are not publicly available. Further research is required to identify the precise
molecular targets and understand the full mechanism of its cytotoxic effects.

Experimental Protocols

Detailed experimental protocols for the synthesis of Uvarigranol B are not widely published.
The compound is primarily obtained through isolation from its natural source, the roots of
Uvaria grandiflora.

General Isolation Workflow
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While a specific, detailed protocol for Uvarigranol B is not available in the public domain, a
general workflow for the isolation of natural products from plant material can be inferred. This
process typically involves the following key steps:

Characterization (e.g., NMR, MS)

Purification (e.g., HPLC)
i vi reenin

Plant Material (Uvaria grandiflora roots) |—)| Extraction (with organic solvents) |—)| Fractionation (e.g., column chromatography) l—)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and characterization of bioactive compounds
from plant sources.

Note: This is a representative workflow and the specific solvents, chromatographic media, and
techniques would need to be optimized for the isolation of Uvarigranol B.

Current Research Status and Future Directions

The study of Uvarigranol B is still in its nascent stages. While its chemical structure has been
identified and preliminary suggestions of its anticancer potential have been made, there is a
significant need for further research. Future studies should focus on:

e Elucidating the Mechanism of Action: Detailed in vitro and in vivo studies are necessary to
identify the specific molecular targets and signaling pathways modulated by Uvarigranol B.

o Quantitative Biological Data: There is a lack of publicly available quantitative data, such as
IC50 values against a panel of cancer cell lines.

e Synthesis and Analogs: The development of a synthetic route to Uvarigranol B would
facilitate its further study and allow for the creation of analogs with potentially improved
efficacy and pharmacokinetic properties.

Conclusion
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Uvarigranol B is a promising natural product with potential for development as an anticancer
agent. This technical guide has summarized the currently available information on its chemical
properties and potential biological activity. It is clear that further in-depth research is warranted
to fully understand its therapeutic potential and mechanism of action, paving the way for its
potential application in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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